2-(cyclohexylmethyl)-4-(3-thienylcarbonyl)morpholine

• IUPAC Name: [2-(cyclohexylmethyl)morpholin-4-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C16H23NO2S/c18-16(14-6-9-20-12-14)17-7-8-19-15(11-17)10-13-4-2-1-3-5-13/h6,9,12-13,15H,1-5,7-8,10-11H2
• InChI Key: LTDRZTKCIDRWKD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2CN(CCO2)C(=O)C3=CSC=C3
• Molecular Formula: C16H23NO2S
• Molecular Weight: 293.4 g/mol

Description

2-(cyclohexylmethyl)-4-(3-thienylcarbonyl)morpholine, also known as CTM, is a chemical compound that belongs to the class of morpholine derivatives. It has been extensively studied for its potential therapeutic applications in various fields, including cancer, cardiovascular diseases, and neurological disorders.

Mechanism of Action

The exact mechanism of action of 2-(cyclohexylmethyl)-4-(3-thienylcarbonyl)morpholine is not fully understood. However, it is believed to exert its therapeutic effects through the modulation of various signaling pathways. In cancer cells, this compound has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation. In cardiovascular research, this compound has been shown to activate the NO/cGMP pathway, which is involved in vasodilation and inhibition of platelet aggregation. In neurological research, this compound has been shown to modulate the NMDA receptor, which is involved in synaptic plasticity and learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth. In cardiovascular research, this compound has been shown to induce vasodilation, inhibit platelet aggregation, and reduce blood pressure. In neurological research, this compound has been shown to improve cognitive function, enhance synaptic plasticity, and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(cyclohexylmethyl)-4-(3-thienylcarbonyl)morpholine in lab experiments is its relatively low toxicity compared to other compounds. However, one limitation is its relatively low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 2-(cyclohexylmethyl)-4-(3-thienylcarbonyl)morpholine. In cancer research, further studies are needed to investigate the potential use of this compound in combination with other chemotherapeutic agents. In cardiovascular research, further studies are needed to investigate the potential use of this compound in the treatment of hypertension and thrombosis. In neurological research, further studies are needed to investigate the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound, as well as its potential side effects and toxicity.

Scientific Research Applications

2-(cyclohexylmethyl)-4-(3-thienylcarbonyl)morpholine has been studied for its potential therapeutic applications in various fields. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In cardiovascular research, this compound has been studied for its potential use as a vasodilator and antiplatelet agent. In neurological research, this compound has been shown to have neuroprotective effects and improve cognitive function.